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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)propionic acid

Cat. No.: B1312258 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the available scientific and technical data

for the chemical compound 3-(3-Nitrophenoxy)propionic acid. Despite a comprehensive

search of scientific literature and chemical databases, detailed experimental data, particularly

regarding its biological activity and associated signaling pathways, remains scarce. This

document summarizes the currently available information.

Chemical Structure and Identifiers
3-(3-Nitrophenoxy)propionic acid is a chemical compound featuring a nitrophenoxy group

linked to a propionic acid moiety.

Chemical Structure:

Caption: Chemical structure of 3-(3-Nitrophenoxy)propionic acid.

Table 1: Chemical Identifiers
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Identifier Value Source

CAS Number 91004-46-5 [1]

Molecular Formula C₉H₉NO₅ [1]

Molecular Weight 211.17 g/mol [1]

IUPAC Name
3-(3-nitrophenoxy)propanoic

acid
N/A

Synonyms
3-(3-Nitrophenoxy)propanoic

acid
N/A

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 3-(3-Nitrophenoxy)propionic
acid are not readily available in the surveyed literature. The information is limited to what is

provided by chemical suppliers.

Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol for 3-(3-Nitrophenoxy)propionic acid could not

be retrieved from the scientific literature. Chemical suppliers list the compound as available,

suggesting established synthesis methods exist within commercial entities.

Biological Activity and Signaling Pathways
There is a significant lack of information regarding the biological activity of 3-(3-
Nitrophenoxy)propionic acid in publicly accessible scientific literature. No studies describing

its mechanism of action, potential therapeutic effects, or associated signaling pathways were

identified. The compound is listed by some suppliers as a "Protein Degrader Building Block",

which may suggest its potential use in the synthesis of PROTACs (Proteolysis Targeting

Chimeras) or similar molecules, but no specific applications or experimental data have been

published.[1]

It is crucial to distinguish 3-(3-Nitrophenoxy)propionic acid from the similarly named but

structurally distinct compound 3-(3-Nitrophenyl)propionic acid (CAS Number: 1664-57-9). The

latter has more available data, but this information is not applicable to the title compound.
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Spectroscopic Data
No public repositories of spectroscopic data (e.g., NMR, IR, Mass Spectrometry) for 3-(3-
Nitrophenoxy)propionic acid were found during the literature search.

Conclusion and Future Directions
3-(3-Nitrophenoxy)propionic acid is a defined chemical entity with established basic

identifiers. However, there is a notable absence of in-depth technical and experimental

information in the public domain. For researchers and drug development professionals, this

presents both a challenge and an opportunity. The classification as a potential protein degrader

building block suggests a possible area of application that is yet to be explored in published

research.

Future research efforts could be directed towards:

The development and publication of a robust and scalable synthesis protocol.

Comprehensive characterization of its physicochemical properties.

Screening for biological activity across various assays to identify potential therapeutic

applications.

Elucidation of its mechanism of action and any associated signaling pathways if biological

activity is confirmed.

Without primary research data, it is not possible to provide the detailed experimental protocols

or signaling pathway diagrams as per the initial request. This guide will be updated as new

information becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-(3-Nitrophenoxy)propionic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312258#3-3-nitrophenoxy-propionic-acid-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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